Cas no 332045-77-9 (2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile)

• Product Name: 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
• CAS No: 332045-77-9
• MF: C₂₇H₂₀N₄OS
• MW: 448.538904190063
• CID: 5989128
• PubChem ID: 3120779
• Update Time: 2025-05-20

2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
• AB00667090-01
• 332045-77-9
• 2-amino-4-[4-(benzyloxy)phenyl]-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
• 2-amino-6-benzylsulfanyl-4-(4-phenylmethoxyphenyl)pyridine-3,5-dicarbonitrile
• AKOS000526424
• F0192-0813
• Oprea1_708660
• Oprea1_731678
• 2-amino-4-(4-(benzyloxy)phenyl)-6-(benzylthio)pyridine-3,5-dicarbonitrile

• Inchi： 1S/C27H20N4OS/c28-15-23-25(21-11-13-22(14-12-21)32-17-19-7-3-1-4-8-19)24(16-29)27(31-26(23)30)33-18-20-9-5-2-6-10-20/h1-14H,17-18H2,(H2,30,31)
• InChI Key： XRNILQTVVRXVCB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 448.13578245g/mol
• Monoisotopic Mass: 448.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile

Comprehensive Overview of 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9)

2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyridine-3,5-dicarbonitrile core, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its benzyloxy and benzylsulfanyl functional groups, which contribute to its reactivity and versatility in chemical transformations.

The compound's structure, featuring both amino and dicarbonitrile moieties, makes it a valuable intermediate in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile serves as a building block for developing novel therapeutic agents. Recent studies highlight its potential in targeting enzyme inhibition and modulating biological pathways, aligning with the growing demand for precision medicine and personalized therapies.

In the context of materials science, CAS No. 332045-77-9 is investigated for its role in designing organic semiconductors and optoelectronic devices. The compound's conjugated system and electron-withdrawing dicarbonitrile groups enhance its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions and the development of eco-friendly materials.

From a synthetic chemistry perspective, the benzylsulfanyl group in 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile offers opportunities for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug discovery. Researchers frequently search for "SAR optimization techniques" and "heterocyclic compound synthesis," underscoring the relevance of this compound in contemporary chemical research.

Another area of interest is the compound's potential in agrochemical research. The pyridine-3,5-dicarbonitrile scaffold is known for its bioactivity, and derivatives of CAS No. 332045-77-9 could lead to the development of new crop protection agents. With the increasing focus on food security and sustainable agriculture, this application is highly relevant to current global challenges.

Quality control and analytical characterization of 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and confirm structural integrity. These methods are frequently searched by professionals in the field, reflecting the importance of robust analytical protocols.

In summary, 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its unique structural features and reactivity make it a valuable tool for researchers addressing some of today's most pressing scientific and technological challenges.